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Compound of Interest

Compound Name: Depep

Cat. No.: B1259043

This technical support center provides troubleshooting guidance for common issues
encountered during the installation of DeepPep. The following FAQs address specific errors
and provide step-by-step solutions to help researchers, scientists, and drug development
professionals streamline their setup process.

Frequently Asked Questions (FAQS)
Q1: I'm encountering errors when installing torch7. What
are the common causes and solutions?

Al: torch7 is a legacy dependency and a frequent source of installation problems on modern
operating systems. Errors often stem from missing prerequisites or compiler incompatibilities.

Common torch7 Installation Errors and Solutions
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Error Signature /| Symptom

Potential Cause

Recommended Solution

Could NOT find Qt4 or similar

Qt-related errors

Missing or improperly
configured Qt4 development
libraries, which are a
dependency for torch7's

graphical components.

Install the Qt4 developer
package for your system. For
example, on Debian/Ubuntu,
use sudo apt-get install gt4-
dev-tools. On macOS with
Homebrew, you may need to
install gt@4. If you have other
Qt versions installed (e.g.,
Anaconda's), it might cause
conflicts. Temporarily removing
the conflicting Qt from your
PATH can help.[1]

error: Unable to find

vevarsall.bat (Windows)

Missing C++ compiler. torch7
and its dependencies require a
C++ compiler to build from

source.

Install Microsoft Visual C++
Build Tools. Ensure that the
correct version is installed for
the Python/Lua version you

are using.

Errors related to CUDA during
torch?7 installation

Incompatible CUDA version.
torch7 was developed for older
versions of CUDA and may not
compile with the latest

releases.[2]

It is recommended to install the
CPU-only version of torch7 if
GPU support is not critical. If
GPU support is needed, you
may have to downgrade your
CUDA toolkit to a version
compatible with torch7 (e.qg.,
CUDA 9.1 or older).[2]

General compilation errors

(make fails)

Missing essential build tools
like cmake, gcc, g++, or build-

essential.

Ensure you have a complete
build environment installed. On
Debian/Ubuntu, run sudo apt-
get install build-essential
cmake. On macOS, install
Xcode Command Line Tools:

xcode-select --install.
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Q2: The installation fails during the luarocks steps. How
can | troubleshoot this?

A2: luarocks is the package manager for Lua, used by torch7. Issues here usually relate to

incorrect paths or missing Lua development files.

Troubleshooting luarocks

Error Signature / Symptom

Potential Cause

Recommended Solution

luarocks: command not found

luarocks is not in the system's
PATH.

Ensure that the torch7
environment is properly
activated. After a successful
torch7 installation, the
installation script usually
provides a command to add it
to your shell's configuration file
(e.g., .bashrc or .zshrc). You
may need to source this file
(source ~/.bashrc) or restart

your terminal.

Error installing cephes or csv

with luarocks

Missing Lua development
libraries (lua-devel) or other
system dependencies required

by these "rocks".

Install the Lua development
package for your system. For
example, on Debian/Ubuntu,
use sudo apt-get install
liblua5.1-0-dev (or a similar

version).

Q3: I'm having issues with Python dependencies like
biopython or general version conflicts.

A3: Python-related errors are common, often due to version mismatches or problems during

package compilation.

Resolving Python Dependency Issues
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Error Signature /| Symptom

Potential Cause

Recommended Solution

building 'Bio.cpairwise2' error:

Unable to find vcvarsall.bat

Missing C++ compiler for
Python on Windows, needed

to build parts of biopython.[3]

Install the Microsoft Visual C++
Build Tools that correspond to

your Python version.

ModuleNotFoundError: No
module named 'torch' after

installing torch7

This error indicates a
confusion between the Lua-
based torch7 and the Python-
based PyTorch. DeepPep's
core is in torch7, but it is
executed via a Python script.
The Python environment itself
does not need PyTorch. The
error might also arise if a
Python package you are trying
to install has a dependency on
PyTorch.[4][5][6]

Ensure you are not trying to
install PyTorch. The torch
dependency for DeepPep is
handled by the torch7
installation. If another
dependency is pulling in
PyTorch, you may need to
install it separately in your
Python environment (pip install
torch).

Python version conflict or

errors related to pyproject.toml|

The Python version required
by DeepPep or one of its
dependencies is not
compatible with the version
you are using. DeepPep

requires Python 3.4 or above.

[7](8]

It is highly recommended to
use a dedicated virtual
environment to manage
dependencies for a specific
project. This isolates the
required versions from your
system's Python installation.
Create a virtual environment
with a compatible Python
version (e.g., Python 3.6 or
3.7) before installing the

Python dependencies.

Q4: What is SparseNN and how do | resolve installation

problems with it?

A4: SparseNN is a dependency of DeepPep, likely a custom library for sparse neural networks.

As a non-standard package, it may have specific build requirements.
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Troubleshooting SparseNN Installation

Error Signature /| Symptom

Potential Cause

Recommended Solution

Compilation errors during

SparseNN installation.

Missing a C/C++ compiler or
other build tools. The library
might also have specific
version requirements for its
own dependencies that are not

explicitly stated.

Ensure that cmake and a
C/C++ compiler (gcc/g++) are
installed and accessible.
Check the SparseNN source
code for any README or
installation scripts that might
specify additional

dependencies.

Linker errors (e.g., undefined

reference to...)

The build process is unable to

link against required libraries.

Verify that all other
dependencies, especially
torch7, were installed correctly
and that their library paths are

accessible to the compiler.

Troubleshooting Workflow

The following diagram illustrates a systematic approach to troubleshooting DeepPep

installation errors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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